Cas no 62369-53-3 (Phenol, 4-bromo-2-[[(3-phenyl-1H-indol-1-yl)imino]methyl]-)

• Product name: Phenol, 4-bromo-2-[[(3-phenyl-1H-indol-1-yl)imino]methyl]-
• CAS No: 62369-53-3
• MF: C₂₁H₁₅BrN₂O
• MW: 391.260604143143
• CID: 447647
• PubChem ID: 137083944

Phenol, 4-bromo-2-[[(3-phenyl-1H-indol-1-yl)imino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-bromo-2-[[(3-phenyl-1H-indol-1-yl)imino]methyl]-
• 4-bromo-6-[[(3-phenylindol-1-yl)amino]methylidene]cyclohexa-2,4-dien-1-one
• DTXSID50809323
• 62369-53-3
• 4-Bromo-6-{[(3-phenyl-1H-indol-1-yl)amino]methylidene}cyclohexa-2,4-dien-1-one

• Inchi： InChI=1S/C21H15BrN2O/c22-17-10-11-21(25)16(12-17)13-23-24-14-19(15-6-2-1-3-7-15)18-8-4-5-9-20(18)24/h1-14,25H/b23-13+
• InChI Key： XFEDGXIQBGICEK-YDZHTSKRSA-N
• SMILES： C1=CC=C(C=C1)C2=CN(C3=CC=CC=C32)N=CC4=C(C=CC(=C4)Br)O

Computed Properties

• Exact Mass: 390.03685
• Monoisotopic Mass: 390.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 37.5Ų

Experimental Properties

• PSA: 37.52